Cas no 402928-14-7 (3-Quinolinemethanol, 2,4-dichloro-)

• Product Name: 3-Quinolinemethanol, 2,4-dichloro-
• CAS No: 402928-14-7
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• MDL: MFCD18905422
• CID: 3968756
• PubChem ID: 85811989
• Update Time: 2025-10-13

3-Quinolinemethanol, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinemethanol, 2,4-dichloro-
• 402928-14-7
• 2,4-Dichloro-3-quinolinemethanol
• (2,4-dichloroquinolin-3-yl)methanol
• DTXSID601302465

• MDL： MFCD18905422
• Inchi： 1S/C10H7Cl2NO/c11-9-6-3-1-2-4-8(6)13-10(12)7(9)5-14/h1-4,14H,5H2
• InChI Key： DDTSQDBNDJWFRA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(Cl)=C(CO)C=1Cl

Computed Properties

• Exact Mass: 226.9904692Da
• Monoisotopic Mass: 226.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-Quinolinemethanol, 2,4-dichloro-

3-Quinolinemethanol, 2,4-dichloro- (CAS No. 402928-14-7): A Comprehensive Overview in Modern Chemical Biology

3-Quinolinemethanol, 2,4-dichloro-, identified by the Chemical Abstracts Service Number (CAS No.) 402928-14-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol, characterized by its dichloro substitution pattern on the quinoline backbone, has garnered attention due to its unique structural and functional properties. The compound's molecular framework, featuring a quinoline core linked to a hydroxymethyl group at the 3-position and chloro substituents at the 2 and 4 positions, makes it a versatile scaffold for medicinal chemistry applications.

The< strong>2,4-dichloro functionality introduces electrophilic centers that are highly reactive in various organic transformations, enabling the synthesis of more complex derivatives. This reactivity has been exploited in the development of novel pharmacophores targeting a range of biological pathways. In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in addressing diseases such as malaria, tuberculosis, and cancer. The< strong>3-quinolinemethanol moiety, in particular, has been highlighted for its potential in modulating enzyme activities and interacting with biological macromolecules.

One of the most compelling aspects of< strong>3-Quinolinemethanol, 2,4-dichloro- is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies have shown that derivatives of this compound can selectively inhibit tyrosine kinases by binding to their active sites and disrupting signaling cascades. The dichloro substituents enhance binding affinity through dipole-dipole interactions and hydrogen bonding, making these derivatives potent candidates for further development.

In addition to its applications in oncology, 3-Quinolinemethanol, 2,4-dichloro- has shown promise in antimicrobial research. The quinoline scaffold is well-known for its antimicrobial properties, and modifications such as the introduction of chloro groups can further enhance these effects. Recent studies have demonstrated that certain derivatives of this compound exhibit broad-spectrum activity against resistant bacterial strains. This has opened up new avenues for the development of antibiotics that can combat emerging infectious diseases.

The< strong>CAS No. 402928-14-7 provides a unique identifier for this compound, facilitating its use in academic and industrial research settings. The systematic naming convention ensures clarity and precision in communication among scientists worldwide. This standardization is crucial for ensuring reproducibility in experiments and for regulatory compliance in drug development.

The synthesis of< strong>3-Quinolinemethanol, 2,4-dichloro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of quinoline precursors followed by functional group transformations to introduce the hydroxymethyl group at the 3-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical trials have indicated that derivatives of< strong>3-quinolinemethanol, particularly those with optimized substitution patterns, exhibit significant therapeutic potential. These studies have laid the groundwork for further clinical investigations aimed at evaluating their safety and efficacy in human populations.

The integration of computational methods into drug discovery has further accelerated the development of< strong>3-Quinolinemethanol-based therapeutics. Molecular modeling techniques allow researchers to predict binding interactions between the compound and target proteins with high accuracy. This approach has been instrumental in designing analogs with improved pharmacokinetic properties and reduced side effects.

In conclusion,< strong>3-Quinolinemethanol, 2,4-dichloro-, CAS No. 402928-14-7, represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. The ongoing research into its derivatives underscores its significance as a building block for future generations of drugs.